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Compound of Interest

Compound Name:

Cyclopropyl(4-

methoxyphenyl)methanamine

hydrochloride

CAS No.: 58271-59-3

Cat. No.: B1591548

Get Quote

Introduction & Chemical Context
Cyclopropyl(4-methoxyphenyl)methanamine hydrochloride is a significant chiral building

block, often utilized in the synthesis of monoamine reuptake inhibitors and other CNS-active

agents.[1] Structurally, it combines a rigid cyclopropyl moiety with an electron-rich p-anisyl ring,

creating unique steric and electronic properties that influence receptor binding affinity.

Accurate characterization of this salt form is critical, as the cyclopropyl group is sensitive to

acid-catalyzed ring opening, and the benzylic amine is prone to oxidation if not stored correctly.

Chemical Structure[1][2][3][4][5][6][7][8][9][10]
Systematic Name:

-Cyclopropyl-4-methoxybenzylamine hydrochloride

Formula: C
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H

NO

HCl[2]

Key Features:

Aromatic Region: AA'BB' system (p-substituted benzene).

Aliphatic Region: High-field cyclopropyl protons.

Chiral Center: Benzylic carbon (typically supplied as racemic or S-enantiomer).

Analytical Workflow
The following workflow ensures the integrity of the salt form and validates the structure against

common impurities (e.g., ring-opened byproducts).

Raw Sample
(CPM-HCl)

Solubility Check
(DMSO-d6 vs MeOD)

1H NMR (400/600 MHz)
Confirm Structure & Salt Stoichiometry

Dissolve 10mg

HRMS (ESI+)
Exact Mass & Fragmentation

Dilute to 1 ppm

13C NMR
Carbon Skeleton Verification

If 1H passes

Purity Assessment
(>95% Required)

Final CoA / Data Package
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Figure 1: Standardized analytical workflow for amine hydrochloride salts.

Nuclear Magnetic Resonance (NMR) Protocol[9][11]
Sample Preparation

Solvent: DMSO-d

is preferred over CDCl

or Methanol-d

for the HCl salt. DMSO ensures the ammonium protons (NH

) are visible as distinct signals, allowing for confirmation of the salt formation.

Concentration: 10-15 mg in 0.6 mL solvent.

Tube: 5mm high-precision NMR tube.

1H NMR Data (400 MHz, DMSO-d )
The spectrum is characterized by the distinct shielding of the cyclopropyl protons and the

deshielding of the ammonium protons.
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Chemical Shift
(

, ppm)

Multiplicity Integral Assignment
Structural
Insight

8.60
Broad Singlet (br

s)
3H -NH

Ammonium

protons; confirms

HCl salt.

7.42
Doublet (

Hz)
2H Ar-H (2,6)

Ortho to alkyl

group.

6.95
Doublet (

Hz)
2H Ar-H (3,5)

Ortho to methoxy

(shielded).

3.73 Singlet (s) 3H -OCH
Methoxy group

(characteristic

singlet).

3.65
Doublet (

Hz)
1H Ar-CH-N

Benzylic proton;

couples to

cyclopropyl CH.

1.35 - 1.25 Multiplet (m) 1H Cyclopropyl CH
Methine of

cyclopropyl ring.

0.65 - 0.30 Multiplets (m) 4H Cyclopropyl CH
Distinctive high-

field methylene

protons.

Interpretation Notes:

Exchangeable Protons: In Methanol-d

, the signal at 8.60 ppm will disappear due to deuterium exchange.

Coupling: The benzylic proton (3.65 ppm) appears as a doublet due to coupling with the

single proton on the cyclopropyl ring.
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13C NMR Data (100 MHz, DMSO-d )
Chemical Shift (

, ppm)
Carbon Type Assignment

159.2 Quaternary (C) Ar-C-OMe (Ipso to Oxygen)

130.5 Methine (CH) Ar-C (2,6)

129.8 Quaternary (C) Ar-C-Alkyl (Ipso to Alkyl)

114.1 Methine (CH) Ar-C (3,5)

59.5 Methine (CH) Benzylic C-N

55.6
Methyl (CH

)
Methoxy Carbon

16.2 Methine (CH) Cyclopropyl CH

4.5 / 3.8
Methylene (CH

)

Cyclopropyl CH

(Diastereotopic)

Mass Spectrometry (MS) Protocol
Experimental Parameters

Ionization Source: Electrospray Ionization (ESI)

Polarity: Positive Mode (+ve)

Flow Rate: 0.5 mL/min (Direct Infusion or LC-MS)

Mobile Phase: 50:50 Water:Acetonitrile + 0.1% Formic Acid

Fragmentation Analysis
The mass spectrum is dominated by the stability of the 4-methoxybenzyl carbocation (tropylium

ion analog) formed after the loss of the amine or cyclopropyl group.

Observed Ions:
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[M+H]

: m/z 178.12 (Base Peak for soft ionization).

[M-NH

]

: m/z 161.09 (Elimination of ammonia).

Tropylium Ion: m/z 121.06 (4-methoxybenzyl cation, highly stable).

[M+H]+
m/z 178.12

[M-NH3]+
m/z 161.09- NH3 (17 Da)

p-Methoxybenzyl+
m/z 121.06

- Cyclopropylamine
(Alpha Cleavage)

- C3H4

Cyclopropyl
Loss

Click to download full resolution via product page

Figure 2: Proposed ESI+ fragmentation pathway for Cyclopropyl(4-

methoxyphenyl)methanamine.

Quality Control & Storage Protocols
Storage Stability
The HCl salt is hygroscopic.

Storage: -20°C under Argon/Nitrogen atmosphere.

Stability Warning: Prolonged exposure to moisture can lead to clumping. Exposure to strong

acids may cause cyclopropyl ring opening to form the linear alkene isomer (1-(4-

methoxyphenyl)but-3-en-1-amine).

Purity Calculation
Purity should be calculated using qNMR (Quantitative NMR) using an internal standard (e.g.,

Maleic Acid) or by HPLC-UV (254 nm).
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Acceptance Criteria:

1H NMR: No impurity peaks >1% in the aromatic region.

Residual Solvent: <5000 ppm (ICH guidelines).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Cyclopropyl(4-methoxyphenyl)methanamine hydrochloride [myskinrecipes.com]

2. PubChemLite - 1-cyclopropyl-1-(4-methoxyphenyl)methanamine hydrochloride
(C11H15NO) [pubchemlite.lcsb.uni.lu]

3. vertexaisearch.cloud.google.com [vertexaisearch.cloud.google.com]

To cite this document: BenchChem. [Application Note: Spectral Characterization of
Cyclopropyl(4-methoxyphenyl)methanamine HCl]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1591548/docs#application-note-
spectral-characterization-of-cyclopropyl-4-methoxyphenyl-methanamine-hcl]

Disclaimer & Data Validity:

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://vertexaisearch.cloud.google.com/
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubchem.ncbi.nlm.nih.gov%2Fcompound%2FCyclopropyl_4-methoxyphenyl_methanone
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.chemicalbook.com%2FSpectrumEN_2393-23-9_1HNMR.htm
https://www.benchchem.com/product/b1591548?utm_src=pdf-custom-synthesis#bc-rfq
https://www.myskinrecipes.com/shop/en/aromatic-amines/122884--cyclopropyl4-methoxyphenylmethanamine-hydrochloride.html
https://pubchemlite.lcsb.uni.lu/e/compound/2723779
https://pubchemlite.lcsb.uni.lu/e/compound/2723779
https://vertexaisearch.cloud.google.com/
https://www.benchchem.com/product/b1591548/docs#application-note-spectral-characterization-of-cyclopropyl-4-methoxyphenyl-methanamine-hcl
https://www.benchchem.com/product/b1591548/docs#application-note-spectral-characterization-of-cyclopropyl-4-methoxyphenyl-methanamine-hcl
https://www.benchchem.com/product/b1591548/docs#application-note-spectral-characterization-of-cyclopropyl-4-methoxyphenyl-methanamine-hcl
https://www.benchchem.com/product/b1591548/docs#application-note-spectral-characterization-of-cyclopropyl-4-methoxyphenyl-methanamine-hcl
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1591548?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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